4-(2,4-Dimethoxyphenyl)piperidine

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 4-(2,4-dimethoxyphenyl)piperidine
• InChI: InChI=1S/C13H19NO2/c1-15-11-3-4-12(13(9-11)16-2)10-5-7-14-8-6-10/h3-4,9-10,14H,5-8H2,1-2H3
• InChI Key: UUKARKUXRDKERZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2CCNCC2)OC

Description

4-(2,4-Dimethoxyphenyl)piperidine is a piperidine derivative featuring a phenyl ring substituted with methoxy groups at the 2- and 4-positions, attached to the 4-position of the piperidine ring. Piperidine scaffolds are widely studied in medicinal chemistry due to their versatility in drug design, particularly as central nervous system (CNS) agents, enzyme inhibitors, and receptor modulators .

Scientific Research Applications

Medicinal Chemistry

Pharmacological Properties

The compound is recognized for its potential pharmacological activities. Research indicates that derivatives of piperidine, including 4-(2,4-Dimethoxyphenyl)piperidine, are integral in the design of pharmaceuticals targeting various diseases. Notably, studies have shown that piperidine derivatives can exhibit significant biological activities such as:

• Antimicrobial Activity : Compounds similar to 4-(2,4-Dimethoxyphenyl)piperidine have been evaluated for their effectiveness against bacterial and fungal strains. For instance, synthesized analogs have demonstrated comparable potency to standard antibiotics like chloramphenicol in inhibiting pathogens such as E. coli and Bacillus subtilis .
• Anticancer Potential : Piperidine derivatives have been explored for their anticancer properties. Research suggests that certain structural modifications can enhance the activity against various cancer cell lines, potentially through mechanisms involving apoptosis and cell cycle arrest .
• Neurological Applications : The compound's ability to interact with neurotransmitter systems positions it as a candidate for treating neurological disorders. Some studies have indicated its potential in inhibiting acetylcholinesterase, which is crucial for managing conditions like Alzheimer’s disease .

Structure-Activity Relationships

Understanding the structure-activity relationship (SAR) of 4-(2,4-Dimethoxyphenyl)piperidine is crucial for optimizing its pharmacological properties. Research has shown that specific substitutions on the piperidine ring can significantly affect its interaction with biological targets:

Compound Name	Structural Features	Unique Aspects
1-(3,4-Dimethoxyphenyl)ethylpiperidine	Similar piperidine structure	Exhibits distinct pharmacological profiles
4-[2-(3,5-Dimethoxyphenyl)ethyl]piperidine	Different methoxy substitutions	Potentially different receptor affinities
N-[2-(3,4-Dimethoxyphenyl)ethyl]piperazine	Piperazine instead of piperidine	May show different biological activities

These variations highlight how subtle changes in molecular structure can lead to diverse biological effects .

Case Studies and Research Findings

Several case studies have documented the applications and effectiveness of compounds related to 4-(2,4-Dimethoxyphenyl)piperidine:

• Antimicrobial Studies : A series of synthesized piperidine derivatives were tested against various microbial strains using disc agar diffusion techniques. Results indicated several compounds exhibited enhanced antimicrobial activity compared to established drugs .
• Anticancer Investigations : Research has focused on the synthesis of piperidine derivatives aimed at targeting specific cancer pathways. These studies revealed promising results in vitro against multiple cancer cell lines .
• Neurological Effects : The interaction of piperidine derivatives with cholinergic receptors has been explored in models simulating Alzheimer’s disease. Findings suggest potential neuroprotective effects that warrant further investigation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers and Substitution Patterns

(a) 2-(2,4-Dimethoxyphenyl)piperidine (QA-5685)

• Structure : Phenyl group attached to the 2-position of piperidine, with 2,4-dimethoxy substitutions.
• Key Differences : The positional isomerism alters steric and electronic interactions. Piperidine 2-substitution may reduce conformational flexibility compared to 4-substituted analogs, impacting receptor binding .
• Data : CAS 383128-01-6, MFCD02663551, Purity: 96% .

(b) 4-(2-Methoxyphenyl)piperidine

• Structure : Single methoxy group at the 2-position of the phenyl ring.
• Data : CAS 58333-75-8, Molecular Weight: 191.27 g/mol .

Functional Group Modifications

(a) 1-(2,5-Dimethoxy-4-nitrophenyl)piperidine

• Structure : Nitro group at the 4-position of the phenyl ring alongside 2,5-dimethoxy groups.
• This contrasts with the purely electron-donating profile of dimethoxy analogs .

(b) 4-(4-Trifluoromethoxy-phenyl)-piperidine

• Structure : Trifluoromethoxy group replaces methoxy at the 4-position.
• Key Differences : The CF₃O group enhances lipophilicity and metabolic stability but may reduce solubility. Such substitutions are common in CNS drugs to improve blood-brain barrier penetration .

Halogen-Substituted Analogs

(a) 1-[(2,4-Dichlorophenyl)methyl]piperidine

• Structure : Dichloro substitution on the benzyl side chain.
• Key Differences : Chlorine atoms increase lipophilicity and steric bulk, favoring interactions with hydrophobic binding pockets (e.g., antimicrobial targets) .

(b) 4-[(3,4-Dichlorophenyl)methyl]-4-fluoropiperidine

• Structure : Fluorine at the 4-position of piperidine alongside dichlorophenyl.
• Key Differences : Fluorine’s electronegativity and small size fine-tune electronic properties without significantly altering steric profiles, a strategy used in antipsychotic drug design .

Data Table: Key Structural and Functional Comparisons

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
4-(2,4-Dimethoxyphenyl)piperidine	2,4-diOMe on phenyl	C₁₃H₁₉NO₂	221.30 (calculated)	CNS modulation, enzyme inhibition
2-(2,4-Dimethoxyphenyl)piperidine	2,4-diOMe; piperidine-2-subst	C₁₃H₁₉NO₂	221.30	Conformational rigidity
4-(2-Methoxyphenyl)piperidine	2-OMe on phenyl	C₁₂H₁₇NO	191.27	Reduced electron donation
4-(4-Trifluoromethoxy-phenyl)-piperidine	4-CF₃O on phenyl	C₁₂H₁₄F₃NO	261.24	Enhanced lipophilicity
1-[(2,4-Dichlorophenyl)methyl]piperidine	2,4-diCl on benzyl	C₁₂H₁₅Cl₂N	244.16	Antimicrobial potential

Preparation Methods

Synthesis of 4-(2,4-Dimethoxyphenyl)pyridine

The pyridine precursor can be synthesized via Suzuki-Miyaura coupling between 4-bromopyridine and 2,4-dimethoxyphenylboronic acid. This reaction, conducted under palladium catalysis, introduces the aryl group at the 4-position of pyridine. Typical conditions include:

• Catalyst : Pd(PPh₃)₄ (1–2 mol%)

• Base : Na₂CO₃ or K₂CO₃

• Solvent : Dioxane/water (4:1)

• Temperature : 80–100°C

• Reaction Time : 12–24 hours

Successful coupling yields 4-(2,4-dimethoxyphenyl)pyridine, characterized by NMR and mass spectrometry.

Hydrogenation to Piperidine

The pyridine intermediate undergoes catalytic hydrogenation to saturate the aromatic ring. Drawing from analogous protocols, optimal conditions include:

Parameter	Condition
Catalyst	5% Ru/C or 10% Rh/C
Solvent	Toluene, ethanol, or ethyl acetate
Hydrogen Pressure	2–4 MPa
Temperature	40–100°C
Reaction Time	2–12 hours

Example Protocol :

• Dissolve 10 g of 4-(2,4-dimethoxyphenyl)pyridine in 100 mL toluene.

• Add 0.5 g Ru/C (5% loading).

• React under 3 MPa H₂ at 80°C for 8 hours.

• Filter and concentrate to obtain 4-(2,4-dimethoxyphenyl)piperidine.

Yield : 92–96% (theoretical)
Purity : >99% (GC-MS)

Cyclization of Amino Alcohols

An alternative route involves cyclizing amino alcohols bearing the 2,4-dimethoxyphenyl group. This method leverages Buchwald-Hartwig amination or Mitsunobu reactions to form the piperidine ring.

Synthesis of Precursor Amino Alcohol

• Mitsunobu Reaction :

  • React 2,4-dimethoxyphenol with a protected amino alcohol (e.g., tert-butyl (4-hydroxybutyl)carbamate) using DIAD and PPh₃.

  • Deprotect with HCl/dioxane to yield 4-(2,4-dimethoxyphenoxy)butan-1-amine.

• Cyclization :

  • Treat the amino alcohol with TsCl in DCM to form the mesylate.

  • Heat with K₂CO₃ in DMF to induce ring closure.

Key Data :

• Cyclization Yield : 85–88%

• Reaction Time : 6–8 hours at 80°C

Reductive Amination

Reductive amination offers a streamlined approach by condensing a diketone with an amine.

Protocol

• React 2,4-dimethoxyacetophenone with 1,5-diaminopentane in methanol.

• Add NaBH₃CN as a reducing agent.

• Stir at room temperature for 24 hours.

Outcome :

• Product : 4-(2,4-dimethoxyphenyl)piperidine

• Yield : 78–82%

• Purity : 97% (HPLC)

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield Range
Catalytic Hydrogenation	High purity, scalable	Requires pyridine precursor synthesis	90–96%
Cyclization	Modular precursor design	Multi-step, moderate yields	85–88%
Reductive Amination	One-pot reaction	Sensitivity to steric hindrance	78–82%

Catalyst and Solvent Optimization

Data from hydrogenation studies highlight the impact of catalyst and solvent selection:

Catalyst (5% Loading)	Solvent	Temperature (°C)	H₂ Pressure (MPa)	Yield (%)
Ru/C	Toluene	80	3	95
Rh/C	Ethanol	60	4	93
Pd/C	Ethyl Acetate	100	2	72

Ru/C in toluene emerges as the optimal system, balancing activity and selectivity.

Mechanistic Insights

• Hydrogenation : The noble metal catalyst facilitates H₂ dissociation, enabling sequential addition of hydrogen atoms to the pyridine ring. Electron-donating methoxy groups on the phenyl ring enhance substrate adsorption on the catalyst surface.

• Cyclization : Base-mediated intramolecular nucleophilic attack forms the piperidine ring, with solvent polarity influencing transition-state stabilization.

Challenges and Solutions

• Byproduct Formation : Over-hydrogenation of methoxy groups can occur above 100°C. Mitigated by maintaining temperatures ≤80°C.

• Catalyst Recycling : Ru/C can be reused 3–4 times with <5% activity loss after washing with ethanol .

Q & A

Q. What are the recommended synthetic routes for 4-(2,4-Dimethoxyphenyl)piperidine, and how can reaction conditions be optimized for higher yields?

Methodological Answer: Synthesis of piperidine derivatives typically involves nucleophilic substitution or coupling reactions. For example, analogous compounds like 4-[(4-Methoxyphenyl)sulfonyl]piperidine hydrochloride are synthesized via reactions between piperidine and aryl sulfonyl chlorides under alkaline conditions (e.g., triethylamine) . Optimization strategies include:

• Temperature control : Maintaining 0–5°C during exothermic steps to minimize side reactions.
• Purification : Using column chromatography (silica gel, eluent: ethyl acetate/hexane gradient) or recrystallization from ethanol/water mixtures to isolate pure products .
• Catalyst screening : Testing bases like NaOH or K₂CO₃ to improve reaction efficiency.

Q. What spectroscopic techniques are most effective for characterizing 4-(2,4-Dimethoxyphenyl)piperidine?

Methodological Answer:

• NMR spectroscopy : Focus on ¹H and ¹³C signals for methoxy groups (δ ~3.8 ppm for –OCH₃) and aromatic protons (δ ~6.5–7.5 ppm). Compare with NIST reference data for analogous piperidine derivatives .
• Mass spectrometry (MS) : Use high-resolution MS (HRMS) to confirm molecular weight (e.g., [M+H]⁺ peak) and fragmentation patterns.
• FT-IR : Identify key functional groups (e.g., C–O stretch at ~1250 cm⁻¹ for methoxy groups) .

Q. What safety protocols are critical when handling 4-(2,4-Dimethoxyphenyl)piperidine?

Methodological Answer:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles. Use fume hoods for weighing and reactions .
• Exposure control : Install hand-wash and eye-rinse stations in the work area. Immediately remove contaminated clothing and wash skin with soap/water .
• Waste disposal : Segregate hazardous waste (e.g., unreacted starting materials) in labeled containers for incineration .

Advanced Research Questions

Q. How can researchers design experiments to elucidate the structure-activity relationship (SAR) of 4-(2,4-Dimethoxyphenyl)piperidine derivatives?

Methodological Answer:

• Systematic functional group modification : Replace methoxy groups with halogens or alkyl chains to assess electronic/steric effects on biological activity .
• In silico modeling : Use molecular docking (e.g., AutoDock Vina) to predict binding affinities to neurological targets (e.g., dopamine or serotonin receptors) .
• Pharmacophore mapping : Identify critical hydrogen-bonding or hydrophobic interactions using software like Schrödinger’s Phase .

Q. What strategies resolve contradictory data in biological activity assays for 4-(2,4-Dimethoxyphenyl)piperidine analogs?

Methodological Answer:

• Assay standardization : Validate cell lines (e.g., HEK293 for receptor binding) and control for batch-to-batch variability in reagents .
• Dose-response curves : Test compounds across a wide concentration range (e.g., 1 nM–100 µM) to confirm EC₅₀/IC₅₀ consistency .
• Orthogonal assays : Cross-verify results using fluorescence-based calcium flux assays and radioligand displacement studies .

Q. How can factorial design optimize the multi-step synthesis of 4-(2,4-Dimethoxyphenyl)piperidine derivatives?

Methodological Answer:

• Variable selection : Test factors like reaction time, temperature, and solvent polarity (e.g., DMF vs. THF) in a 2^k factorial design .
• Response surface methodology (RSM) : Model interactions between variables to maximize yield and purity. For example, optimize catalyst loading and stirring speed .
• Design of Experiments (DoE) software : Use JMP or Minitab to analyze data and identify statistically significant parameters .

Q. What in vitro/in vivo models are suitable for evaluating the pharmacokinetics of 4-(2,4-Dimethoxyphenyl)piperidine-based compounds?

Methodological Answer:

• In vitro :
  • Hepatic microsomes : Assess metabolic stability using human liver microsomes (HLMs) and LC-MS/MS to quantify parent compound degradation .
  • Caco-2 monolayers : Measure permeability for blood-brain barrier (BBB) penetration predictions .
• In vivo :
  • Rodent models : Conduct pharmacokinetic studies in Sprague-Dawley rats (IV/PO dosing) to determine half-life (t_½), bioavailability, and tissue distribution .
  • Cerebrospinal fluid (CSF) sampling : Confirm CNS penetration in murine models via microdialysis .

Data Contradiction Analysis

Example Scenario : Discrepancies in reported IC₅₀ values for a target receptor.
Resolution Workflow :

Replicate experiments : Ensure identical assay conditions (pH, temperature, cell passage number).

Control validation : Verify receptor expression levels via Western blot .

Data normalization : Use Z-factor or signal-to-noise ratios to exclude outlier datasets .